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For Researchers, Scientists, and Drug Development Professionals

The accurate determination of 2-monochloropropane-1,2-diol (2-MCPD), its fatty acid esters,
and related compounds in food is critical for ensuring consumer safety and regulatory
compliance. Proficiency testing (PT) schemes are an essential tool for laboratories to evaluate
and demonstrate the reliability of their analytical methods. This guide provides a comparative
overview of available PT schemes, methodologies, and performance expectations for the
analysis of 2-MCPD in food matrices.

Overview of Major Proficiency Testing Providers

Several organizations offer proficiency testing programs for the analysis of 2-MCPD and its
esters in various food products. These programs typically involve the distribution of test
materials to participating laboratories, who then analyze the samples and report their results.
The providers then statistically evaluate the data and issue reports that allow laboratories to
benchmark their performance against their peers.

Leading providers of PT schemes for 2-MCPD analysis include:

o Fapas® (a brand of Fera Science Ltd.): Fapas offers a wide range of proficiency tests for
food chemistry, including schemes for 2-MCPD, 3-MCPD, and glycidyl esters in matrices
such as vegetable oil and soy sauce.[1][2] They are a UKAS accredited proficiency testing
provider.
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e LGC Standards: LGC provides a comprehensive portfolio of proficiency testing schemes
across various sectors, including food contaminants.[3][4][5] Their programs are operated in
accordance with ISO/IEC 17043.

o TestQual: TestQual organizes interlaboratory proficiency tests for a variety of analytes in
food, including contaminants.[6][7] Their schemes are designed based on international
standards and protocols.

While the detailed reports of individual PT rounds are confidential to the participants, publicly
available information and collaborative study reports provide valuable insights into the
performance of the analytical methods employed.

Comparison of Analytical Methodologies

The analysis of 2-MCPD and its esters in food is complex and typically involves indirect
methods that require the cleavage of the esters to the free diol form, followed by derivatization
and chromatographic analysis. The American Oil Chemists' Society (AOCS) has established
several official methods that are widely used in the industry. The selection of a specific method
often depends on the desired turnaround time, accuracy requirements, and the specific
analytes of interest.

Table 1: Comparison of AOCS Official Methods for 2-MCPD and Glycidyl Ester Analysis
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Experimental Protocols

The following sections provide a detailed overview of the methodologies for the commonly
used AOCS official methods.

AOCS Official Method Cd 29a-13: Acid
Transesterification

This method, also known as the "Unilever method," is recognized for its accuracy in quantifying

glycidyl esters.
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Methodology Workflow:

o Sample Preparation: A known weight of the oil or fat sample is fortified with isotopically
labeled internal standards.

o Conversion of Glycidyl Esters: Glycidyl esters are converted to 3-monobromopropanediol (3-
MBPD) monoesters using an acidic solution containing a bromide salt.[14]

o Transesterification: The 3-MBPD esters, along with 2- and 3-MCPD esters, are subjected to
a slow acid-catalyzed transesterification in a methanol/sulfuric acid solution at 40°C for 16
hours.[15][16] This step cleaves the fatty acid esters, releasing free 2-MCPD, 3-MCPD, and
3-MBPD.

o Extraction: The resulting fatty acid methyl esters (FAMES) are extracted with an organic
solvent (e.g., n-heptane) and discarded.[15]

» Derivatization: The remaining aqueous phase containing the free diols is derivatized with
phenylboronic acid (PBA).[15]

o GC-MS Analysis: The derivatized analytes are extracted and analyzed by Gas
Chromatography-Mass Spectrometry (GC-MS).[14]

Sample Preparation Reaction Extraction & Derivatization Analysis

. ) Convert t Glycidyl Esters to 3-MBPD Esters Acid Transesterification Extract FAMEs - . . .
’ Oil/Fat Sample }—P{ Add Internal Standards }—P{ (Acidic Bromide Solution) H (Methano/H2504, 40°C, 16h) H (n-Heptane) H Derivatize with PBA }—P{ GC-MS Analysis
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AOCS Cd 29a-13 Workflow

AOCS Official Method Cd 29b-13: Alkaline
Transesterification ("3-in-1 Method")

This method provides parallel determination of 2-MCPD, 3-MCPD, and glycidol.
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Methodology Workflow:

o Sample Preparation: Two sample aliquots are prepared and spiked with different sets of
internal standards.

» Transesterification: The samples undergo a slow alkaline-catalyzed transesterification at a
low temperature (-22°C for 16 hours) to release the analytes from their esterified forms.[16]

¢ Reaction Termination and Conversion: The reaction is stopped by adding an acidified sodium
bromide solution. This step also converts the unstable glycidol into the more stable 3-MBPD.

o Extraction and Derivatization: The analytes are extracted and derivatized with phenylboronic
acid.

e GC-MS Analysis: The derivatized compounds are then analyzed by GC-MS.

Sample Preparation Reaction Extraction & Derivatization Analysis

Alkaline Transesterification Stop Reaction & Convert Glycidol to 3-MBPD L ) .
Oil/Fat Sample (Two Aliquots) }—»l Add Internal Standards }—» (:22°C, 16h) }—» (Actdified NaBr) Liquid-Liquid Extraction Derivatize with PBA GC-MS Analysis
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AOCS Cd 29b-13 Workflow

Performance Data from a Collaborative Study

While individual PT reports are not publicly available, a collaborative trial organized by the
European Union Reference Laboratory (EURL) for Polycyclic Aromatic Hydrocarbons and
Process Contaminants provides valuable performance data for a method similar to AOCS Cd
29a-13.[17][18] The study involved 10 laboratories analyzing various food matrices.[17]

Table 2: Summary of Performance Data from the JRC Collaborative Trial
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et P Analyte Assigned Repeatability Reproducibilit
Value (pgl/kg) (RSDr) y (RSDR)

Vegetable Oil 2-MCPD Esters 237 10.9% 12.1%
3-MCPD Esters 511 9.8% 10.9%

Glycidyl Esters 468 9.8% 11.3%

Waffles 2-MCPD Esters a7 21.0% 49.0%
3-MCPD Esters 61 18.0% 34.0%

Glycidyl Esters 40 18.0% 44.0%

Potato Crisps 2-MCPD Esters 100 12.0% 22.0%
3-MCPD Esters 118 10.0% 22.0%

Glycidyl Esters 103 11.0% 26.0%

Source: Adapted from the JRC report on the collaborative trial for the determination of MCPD

and glycidyl esters in food.[17][18]

The results indicate that the precision of the method is generally good, with higher variability

observed at lower analyte concentrations and in more complex food matrices like waffles.[17]

Logical Relationship for Method Selection

The choice of analytical method depends on a balance of factors including the required

turnaround time, the need for high accuracy, and the available laboratory instrumentation.
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Laboratory Requirements

Primary Requirement

Fast Turnaround Time

i§ the priority

High Accuracy for Glycidyl Esters

is the priority

Recommended Method

AOCS Cd 29c-13 AOCS Cd 29a-13 or 29b-13

Click to download full resolution via product page
Method Selection Logic

Conclusion

Participation in proficiency testing schemes is indispensable for laboratories conducting 2-
MCPD analysis in food. While specific performance data from these schemes are confidential,
understanding the principles and performance characteristics of the official analytical methods
provides a strong foundation for quality assurance. The choice of method should be carefully
considered based on the specific requirements of the analysis, with a trade-off between speed
and accuracy for glycidyl ester determination. The data from collaborative studies, such as the
one conducted by the JRC, offer valuable benchmarks for expected method performance

across different food matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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